Cas no 2171776-25-1 (2,2-diethyl-3-(1-ethyl-1H-imidazol-4-yl)morpholine)

• Product Name: 2,2-diethyl-3-(1-ethyl-1H-imidazol-4-yl)morpholine
• CAS No: 2171776-25-1
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 6406156
• PubChem ID: 165598328
• Update Time: 2025-10-28

2,2-diethyl-3-(1-ethyl-1H-imidazol-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyl-3-(1-ethyl-1H-imidazol-4-yl)morpholine
• EN300-1646243
• 2171776-25-1

• Inchi： 1S/C13H23N3O/c1-4-13(5-2)12(14-7-8-17-13)11-9-16(6-3)10-15-11/h9-10,12,14H,4-8H2,1-3H3
• InChI Key： NDSOTFWUPALHPY-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CN(CC)C=N2)C1(CC)CC

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.1Ų

Additional information on 2,2-diethyl-3-(1-ethyl-1H-imidazol-4-yl)morpholine

Introduction to 2,2-diethyl-3-(1-ethyl-1H-imidazol-4-yl)morpholine (CAS No. 2171776-25-1)

2,2-diethyl-3-(1-ethyl-1H-imidazol-4-yl)morpholine (CAS No. 2171776-25-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of morpholines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of 2,2-diethyl-3-(1-ethyl-1H-imidazol-4-yl)morpholine is characterized by a morpholine ring substituted with two ethyl groups at the 2-position and an imidazole moiety at the 3-position. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 2,2-diethyl-3-(1-ethyl-1H-imidazol-4-yl)morpholine in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2,2-diethyl-3-(1-ethyl-1H-imidazol-4-yl)morpholine has shown promising neuroprotective effects. A study conducted by a team of researchers at the University of California found that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is believed to involve the modulation of oxidative stress and the inhibition of apoptosis in neuronal cells.

The pharmacokinetic profile of 2,2-diethyl-3-(1-ethyl-1H-imidazol-4-yl)morpholine has also been extensively studied. Preliminary data indicate that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it exhibits low toxicity and good safety margins in preclinical studies, which are crucial factors for its development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-diethyl-3-(1-ethyl-1H-imidazol-4-yl)morpholine in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in treating various diseases.

In conclusion, 2,2-diethyl-3-(1-ethyl-1H-imidazol-4-yl)morpholine (CAS No. 2171776-25-1) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications for this compound, highlighting its potential as a valuable therapeutic agent in the treatment of inflammatory and neurodegenerative diseases.